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Compound of Interest

2-((Furan-2-ylmethyl)sulfinyl)acetic
Compound Name: J
aci

Cat. No.: B009461

For immediate implementation, this guide provides essential safety and logistical information
for the proper disposal of 2-((Furan-2-ylmethyl)sulfinyl)acetic acid. This document is
intended for researchers, scientists, and drug development professionals. The following
procedures are based on established best practices for handling furan-containing and sulfinyl
compounds in a laboratory setting. Due to its chemical structure, this compound must be
handled and disposed of as hazardous chemical waste. Adherence to institutional, local, state,
and federal regulations is mandatory.

l. Immediate Safety and Personal Protective Equipment
(PPE)

Before handling 2-((Furan-2-ylmethyl)sulfinyl)acetic acid for disposal, it is crucial to wear the
appropriate personal protective equipment to minimize exposure risks.

Required PPE:
e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: A laboratory coat and closed-toe shoes are mandatory to protect skin and
clothing from potential splashes.[1]
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All handling of this compound and its waste should be conducted within a properly functioning
chemical fume hood to prevent the inhalation of any potential vapors or dust.

Il. Waste Identification and Segregation

Proper identification and segregation of chemical waste are critical first steps to ensure safe
and compliant disposal.

o Waste Classification: Due to its furan moiety, 2-((Furan-2-ylmethyl)sulfinyl)acetic acid
should be classified as hazardous waste.[2] Consult your institution's Environmental Health
and Safety (EHS) department for the specific waste codes applicable under your local and
national regulations (e.g., EPA waste codes in the United States).[2]

o Designated Waste Container: This compound must be disposed of in a designated
"Hazardous Organic Waste" container. The container must be made of a material compatible
with the chemical.

e Labeling: The waste container must be clearly and accurately labeled with "Hazardous
Waste," the full chemical name "2-((Furan-2-ylmethyl)sulfinyl)acetic acid,” and the date of
initial waste accumulation.[2]

e Avoid Mixing: Do not mix this waste with other waste streams, especially incompatible
materials like strong oxidizing agents, to prevent potentially dangerous reactions.[2]

lll. Disposal Procedures

Never dispose of 2-((Furan-2-ylmethyl)sulfinyl)acetic acid down the drain or in the regular
trash.[3][4][5] This can lead to environmental contamination and potential hazards.

For Small Quantities (e.g., residual amounts on lab equipment):

» Rinsing: Rinse the contaminated glassware or equipment with a minimal amount of a
suitable organic solvent (e.g., acetone or ethanol).

o Collecting Rinsate: The solvent rinsate, which now contains the dissolved compound, must
be collected and disposed of into the designated "Hazardous Organic Waste" container.
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e Second Rinse: A second rinse can help ensure the removal of any remaining residue. This
rinsate should also be collected in the hazardous waste container.

For Larger Quantities (e.g., unused product):

o Direct Disposal: Carefully transfer the neat compound into the designated, labeled
"Hazardous Organic Waste" container.

o Container Management:

o Do not overfill the waste container; a general guideline is to fill it to no more than 80% of
its capacity to allow for expansion.[1]

o Keep the container securely closed except when adding waste.[2]
Spill Cleanup:

e Evacuate and Secure: Evacuate non-essential personnel and secure the area. Eliminate all
ignition sources.[5]

e Absorb: For small spills, absorb the material with an inert absorbent such as vermiculite, dry
sand, or earth.[4][5]

o Collect: Carefully collect the contaminated absorbent material into a sealed, labeled
container for hazardous waste disposal.[3]

o Decontaminate: Ventilate and wash the spill area after cleanup is complete.[5]

IV. Storage and Final Disposal

o Temporary Storage: Store the sealed hazardous waste container in a designated satellite
accumulation area (SAA) within the laboratory. This area should be at or near the point of
generation and under the control of laboratory personnel.[2] The SAA should be away from
sources of ignition and in secondary containment.[2]

o Professional Disposal: When the waste container is full or reaches the accumulation time
limit set by your institution, contact your EHS department to arrange for pickup and disposal
by a licensed hazardous waste contractor.[3]
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o Documentation: Ensure all required hazardous waste manifests and other documentation
are completed accurately.

Quantitative Data for Related Compounds

While specific quantitative data for 2-((Furan-2-ylmethyl)sulfinyl)acetic acid is not readily
available, the table below summarizes key data for the related compound Furan to provide a
contextual understanding of potential hazards.

Property Value (for Furan) Source
DOT Number UN 2389 [5]
Hazard Class 3 (Flammable Liquid) [5]
Boiling Point 88.7°F (31.5°C) [4]
Flash Point -32.8°F (-36°C) [4]

Disposal Workflow

The following diagram illustrates the decision-making workflow for the proper disposal of 2-
((Furan-2-ylmethyl)sulfinyl)acetic acid.
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Caption: Disposal workflow for 2-((Furan-2-ylmethyl)sulfinyl)acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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